Cas no 1934271-86-9 (4,5-Dibromo-1H-pyrazole-3-carbaldehyde)

• Product Name: 4,5-Dibromo-1H-pyrazole-3-carbaldehyde
• CAS No: 1934271-86-9
• MF: C₄H₂Br₂N₂O
• MW: 253.879478931427
• CID: 6846266
• PubChem ID: 92134029
• Update Time: 2025-03-10

4,5-Dibromo-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-1H-pyrazole-3-carbaldehyde
• 1934271-86-9

• Inchi： 1S/C4H2Br2N2O/c5-3-2(1-9)7-8-4(3)6/h1H,(H,7,8)
• InChI Key： DJDCZNHGAHBYFI-UHFFFAOYSA-N
• SMILES： BrC1=C(NN=C1C=O)Br

Computed Properties

• Exact Mass: 253.85134Da
• Monoisotopic Mass: 251.85339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų